Dibutyl malate
Dibutyl malate
Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1587-18-4
VCID:
VC20944679
InChI:
InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3
SMILES:
CCCCOC(=O)CC(C(=O)OCCCC)O
Molecular Formula:
C12H22O5
Molecular Weight:
246.3 g/mol
Dibutyl malate
CAS No.: 1587-18-4
Cat. No.: VC20944679
Molecular Formula: C12H22O5
Molecular Weight: 246.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 1587-18-4 |
| Molecular Formula | C12H22O5 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | dibutyl 2-hydroxybutanedioate |
| Standard InChI | InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3 |
| Standard InChI Key | PDSCSYLDRHAHOX-UHFFFAOYSA-N |
| SMILES | CCCCOC(=O)CC(C(=O)OCCCC)O |
| Canonical SMILES | CCCCOC(=O)CC(C(=O)OCCCC)O |
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